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Compound of Interest

Compound Name: cis-Tonghaosu

Cat. No.: B6162299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-Tonghaosu, also known as (Z)-Tonghaosu or cis-en-Yne-dicycloether, is a natural

compound found in plants such as Chamomile.[1] Its unique structure, featuring a spiroether

system, makes it a molecule of interest in natural product chemistry and potentially in drug

discovery. This document provides detailed application notes and protocols for the use of cis-
Tonghaosu as an analytical standard. It is intended for researchers, scientists, and drug

development professionals who are working with this compound or related natural products.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of cis-Tonghaosu is

fundamental for its use as an analytical standard.
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Property Value Source

CAS Number 4575-53-5 [1]

Molecular Formula C₁₃H₁₂O₂ [1]

Molecular Weight 200.23 g/mol [1]

IUPAC Name

(2Z)-2-(hexa-2,4-

diynylidene)-1,6-

dioxaspiro[4.4]non-3-ene

[1]

Synonyms

(Z)-Tonghaosu, cis-en-Yne-

dicycloether, (Z)-2-(2,4-

Hexadiynylidene)-1,6-

dioxaspiro(4.4)non-3-ene

Appearance
Not explicitly stated in search

results; likely a solid or oil.

Solubility

Not explicitly stated in search

results; likely soluble in organic

solvents like methanol,

ethanol, acetonitrile, and ethyl

acetate.

Stability

Data not available. As a

precaution, it should be stored

in a cool, dark place, and

solutions should be prepared

fresh.

Purity

Not specified in search results.

For use as an analytical

standard, purity should be

≥95% as determined by HPLC

or GC.

Preparation of Standard Solutions
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Accurate preparation of standard solutions is critical for quantitative analysis. The following

protocol outlines the general procedure.

Materials:

cis-Tonghaosu analytical standard

Volumetric flasks (Class A)

Analytical balance

Appropriate solvent (e.g., HPLC-grade methanol, acetonitrile, or ethanol)

Protocol:

Weighing: Accurately weigh a precise amount of cis-Tonghaosu analytical standard using

an analytical balance.

Dissolution: Transfer the weighed standard to a volumetric flask of appropriate size. Add a

small amount of the chosen solvent and sonicate briefly to ensure complete dissolution.

Dilution: Once dissolved, dilute the solution to the mark with the same solvent. Mix

thoroughly by inverting the flask several times.

Stock Solution: This will be your stock solution. Calculate the exact concentration in mg/mL

or µg/mL.

Working Standards: Prepare a series of working standards by performing serial dilutions of

the stock solution with the same solvent to achieve the desired concentration range for your

analytical method.

Storage: Store the stock and working standard solutions at low temperatures (e.g., 2-8 °C)

and protect them from light to minimize degradation. It is recommended to prepare fresh

working solutions daily.

Analytical Methodologies
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While specific validated methods for the routine analysis of cis-Tonghaosu are not widely

published, the following protocols for High-Performance Liquid Chromatography (HPLC) and

Gas Chromatography-Mass Spectrometry (GC-MS) are provided as starting points for method

development. These are based on general principles for the analysis of similar natural products

and isomers.

High-Performance Liquid Chromatography (HPLC)
HPLC is a suitable technique for the quantification and purity assessment of cis-Tonghaosu.

The separation of cis and trans isomers can often be achieved with the appropriate column and

mobile phase selection.

Instrumentation:

HPLC system with a UV or Diode Array Detector (DAD)

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point. Chiral

columns may also be effective for isomer separation.

Suggested HPLC Parameters (for method development):

Parameter Recommended Condition

Mobile Phase

A gradient of Acetonitrile and Water or Methanol

and Water. A typical starting gradient could be

50:50 Acetonitrile:Water, increasing the organic

phase over time.

Flow Rate 1.0 mL/min

Column Temperature 25-30 °C

Injection Volume 10 µL

Detection Wavelength

A UV scan should be performed to determine

the λmax of cis-Tonghaosu. A starting point

could be around 280 nm based on similar

structures.
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Experimental Workflow for HPLC Analysis:

Sample Preparation

HPLC Analysis Data Analysis

Prepare Standard Solutions

Inject into HPLC

Extract Sample (if necessary) Filter through 0.45 µm filter

Chromatographic Separation UV/DAD Detection Peak Integration Generate Calibration Curve Quantify cis-Tonghaosu

Click to download full resolution via product page

HPLC Analysis Workflow

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of volatile and semi-

volatile compounds like cis-Tonghaosu. The NIST WebBook provides Kovats retention indices

for (E)-Tonghaosu, which can be a useful reference.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

A non-polar capillary column (e.g., HP-5MS, DB-5) is a suitable choice.

Suggested GC-MS Parameters (for method development):
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Parameter Recommended Condition

Injector Temperature 250 °C

Injection Mode Splitless or Split (e.g., 10:1)

Carrier Gas Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program

Start at 100 °C, hold for 1 min, then ramp to 280

°C at 10 °C/min, and hold for 5 min. This

program should be optimized based on the

retention time of the compound.

MS Transfer Line Temp 280 °C

Ion Source Temperature 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Scan Range m/z 40-400

Experimental Workflow for GC-MS Analysis:
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Sample Preparation

GC-MS Analysis

Data Analysis

Prepare Standard Solutions

Inject into GC

Extract and Derivatize (if needed)

GC Separation Electron Ionization Mass Analysis

Total Ion Chromatogram

Mass Spectrum Interpretation

Quantification

NIST Library Search
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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